Cas no 43180-83-2 (1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)-)

• Product Name: 1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)-
• CAS No: 43180-83-2
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 2639079
• PubChem ID: 206232
• Update Time: 2025-04-21

1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-(2-pyrrolidin-1-ylethyl)-1,2,4-triazole
• 1H-1,2,4-Triazole, 1-(2-pyrrolidinylethyl)-
• 1-[2-(Pyrrolidin-1-yl)ethyl]-1H-1,2,4-triazole
• 1-(2-Pyrrolidinylethyl)-1H-1,2,4-triazole
• DTXSID10962948
• 43180-83-2
• BRN 0778309

• Inchi： 1S/C8H14N4/c1-2-4-11(3-1)5-6-12-8-9-7-10-12/h7-8H,1-6H2
• InChI Key： PGYXLTZSSAXNND-UHFFFAOYSA-N
• SMILES： N1(CCN2C=NC=N2)CCCC1

Computed Properties

• Exact Mass: 166.121846464Da
• Monoisotopic Mass: 166.121846464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 34Ų